Cas no 1804391-51-2 (Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate)

Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate is a versatile pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing properties. The presence of both amino and aminomethyl functional groups enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The ester moiety provides flexibility for further derivatization, while the trifluoromethoxy group contributes to improved metabolic stability and lipophilicity in target molecules. This compound is particularly valuable in the development of bioactive molecules, where its structural features enable precise modifications for optimizing potency and selectivity. Its well-defined reactivity profile makes it suitable for controlled transformations in complex synthetic routes.

Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate structure

1804391-51-2 structure

Product Name:Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate

CAS No:1804391-51-2

MF:C₁₀H₁₂F₃N₃O₃

MW:279.215792655945

CID:4930564

Update Time:2025-10-31

Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate
- Inchi： 1S/C10H12F3N3O3/c1-18-8(17)3-5-2-7(15)6(4-14)9(16-5)19-10(11,12)13/h2H,3-4,14H2,1H3,(H2,15,16)
- InChI Key： YURVRSMQKSZDJL-UHFFFAOYSA-N
- SMILES： FC(OC1=C(CN)C(=CC(CC(=O)OC)=N1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 314
XLogP3: 0.9
Topological Polar Surface Area: 101

Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022003044-500mg	Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate	1804391-51-2	97%	500mg	$960.40	2022-04-02
Alichem	A022003044-1g	Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate	1804391-51-2	97%	1g	$1,831.20	2022-04-02

Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate

Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804391-51-2): A Comprehensive Overview

Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804391-51-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate is characterized by a pyridine ring substituted with an amino group at the 4-position, an aminomethyl group at the 3-position, and a trifluoromethoxy group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate in the treatment of neurodegenerative diseases. Specifically, its ability to modulate neurotransmitter systems and protect neuronal cells from oxidative stress has been extensively investigated. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing inflammation in neuronal cells.

In addition to its neuroprotective properties, Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate has shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate has also been studied in detail. Preclinical studies in animal models have shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

To further explore the therapeutic potential of Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for various indications, including neurodegenerative diseases and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, Methyl 4-amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804391-51-2) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that this compound will play a significant role in the treatment of various diseases in the future.